Cas no 163955-59-7 (4-Keto 9-cis Retinoic Acid Methyl Ester)

• Product Name: 4-Keto 9-cis Retinoic Acid Methyl Ester
• CAS No: 163955-59-7
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 824973
• PubChem ID: 11724047
• Update Time: 2025-04-19

4-Keto 9-cis Retinoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Keto 9-cis Retinoic Acid Methyl Ester
• LogP
• 4-Oxo-9-cis-Retinoic Acid Methyl Ester
• Retinoic acid, 4-oxo-, methyl ester, 9-cis- (9CI)
• 163955-59-7
• methyl (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoate

• Inchi： 1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8-,16-14+
• InChI Key： VTSFDGSDUILKPM-WNACIYAKSA-N
• SMILES： O=C1C(C)=C(/C=C/C(=C\C=C\C(=C\C(=O)OC)\C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 328.20384475g/mol
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų